Cas no 1849238-92-1 (2-Chloro-N-hydroxypyridine-4-carboxamide)

• Product Name: 2-Chloro-N-hydroxypyridine-4-carboxamide
• CAS No: 1849238-92-1
• MF: C₆H₅ClN₂O₂
• MW: 172.569100141525
• CID: 5713883
• PubChem ID: 130708812
• Update Time: 2025-05-19

2-Chloro-N-hydroxypyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-hydroxypyridine-4-carboxamide
• 1849238-92-1
• EN300-1294312
• 4-Pyridinecarboxamide, 2-chloro-N-hydroxy-

• Inchi： 1S/C6H5ClN2O2/c7-5-3-4(1-2-8-5)6(10)9-11/h1-3,11H,(H,9,10)
• InChI Key： IZCGKBKIHJWTFX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(NO)=O)C=CN=1

Computed Properties

• Exact Mass: 172.0039551g/mol
• Monoisotopic Mass: 172.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• Density: 1.488±0.06 g/cm3(Predicted)
• pka: 7.62±0.10(Predicted)

Additional information on 2-Chloro-N-hydroxypyridine-4-carboxamide

Introduction to 2-Chloro-N-hydroxypyridine-4-carboxamide (CAS No. 1849238-92-1)

2-Chloro-N-hydroxypyridine-4-carboxamide, identified by the chemical compound code CAS No. 1849238-92-1, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a chloro substituent and a hydroxypyridine core, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The synthesis and characterization of 2-Chloro-N-hydroxypyridine-4-carboxamide involve rigorous methodologies to ensure high purity and yield, which are critical for subsequent pharmacological studies. The chloro group at the 2-position of the pyridine ring enhances electrophilicity, facilitating nucleophilic substitution reactions that are pivotal in medicinal chemistry. Meanwhile, the hydroxypyridine moiety introduces hydrogen bonding capabilities, which can be exploited in designing molecules with improved binding affinity to biological targets.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic purposes. Among these, pyridine derivatives have emerged as a prominent class of pharmacophores due to their ability to modulate various biological pathways. 2-Chloro-N-hydroxypyridine-4-carboxamide has been explored as a potential intermediate in the synthesis of more complex molecules with targeted pharmacological effects. Its role in generating novel drug candidates has been particularly highlighted in studies aimed at addressing unmet medical needs.

One of the most compelling aspects of 2-Chloro-N-hydroxypyridine-4-carboxamide is its versatility in serving as a building block for further chemical modifications. Researchers have leveraged its reactive sites to introduce additional functional groups, leading to the development of derivatives with enhanced bioactivity. For instance, studies have demonstrated its utility in generating compounds with antimicrobial and anti-inflammatory properties. These findings underscore the importance of this molecule as a key intermediate in medicinal chemistry.

The pharmacological profile of 2-Chloro-N-hydroxypyridine-4-carboxamide has been investigated through both in vitro and in vivo assays. Initial studies have revealed promising interactions with specific enzymes and receptors, suggesting its potential as a lead compound for drug development. Furthermore, computational modeling has been employed to predict its binding affinity and pharmacokinetic properties, providing valuable insights into its behavior within biological systems. These computational approaches have complemented experimental efforts, accelerating the discovery process.

Advances in synthetic methodologies have also contributed to the growing interest in 2-Chloro-N-hydroxypyridine-4-carboxamide. Modern techniques such as flow chemistry and catalytic processes have enabled more efficient and scalable production methods, addressing some of the challenges associated with traditional synthetic routes. These innovations have not only improved yield but also minimized waste, aligning with the principles of green chemistry—a critical consideration in contemporary pharmaceutical research.

The role of 2-Chloro-N-hydroxypyridine-4-carboxamide extends beyond its use as an intermediate; it also serves as a model compound for understanding structure-activity relationships (SAR) in pyridine derivatives. By systematically varying substituents and studying their effects on bioactivity, researchers can gain insights into how different molecular features influence therapeutic efficacy. This knowledge is instrumental in guiding the design of next-generation drugs with optimized properties.

Recent publications have highlighted the incorporation of 2-Chloro-N-hydroxypyridine-4-carboxamide into libraries designed for high-throughput screening (HTS). HTS platforms enable rapid assessment of large compound collections against biological targets, streamlining the drug discovery pipeline. The inclusion of this compound in such libraries underscores its relevance and potential impact on identifying novel therapeutic agents.

The future prospects for 2-Chloro-N-hydroxypyridine-4-carboxamide are promising, with ongoing research exploring its applications in various therapeutic areas. As our understanding of disease mechanisms evolves, so does the demand for innovative molecular tools to address them. This compound stands at the forefront of such efforts, offering a versatile platform for developing next-generation therapeutics.

In conclusion,2-Chloro-N-hydroxypyridine-4-carboxamide (CAS No. 1849238-92-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, coupled with its utility as a synthetic intermediate and pharmacological probe, position it as a cornerstone in drug discovery initiatives. As research continues to uncover new applications and refine synthetic strategies, this compound will undoubtedly play an increasingly vital role in shaping the future of medicine.